8-Isopropoxy-1,3,4,5-tetrahydro-2H-benzo[B]azepin-2-one

• Molecular Formula: C13H17NO2
• Molecular Weight: 219.28 g/mol
• IUPAC Name: 8-propan-2-yloxy-1,3,4,5-tetrahydro-1-benzazepin-2-one
• InChI: InChI=1S/C13H17NO2/c1-9(2)16-11-7-6-10-4-3-5-13(15)14-12(10)8-11/h6-9H,3-5H2,1-2H3,(H,14,15)
• InChI Key: CECGWIHAUTYIAB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC2=C(CCCC(=O)N2)C=C1

Description

8-Isopropoxy-1,3,4,5-tetrahydro-2H-benzo[B]azepin-2-one is a useful research compound. Its molecular formula is C13H17NO2 and its molecular weight is 219.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

900 mg of sodium azide are added at ambient temperature to a solution of 2.24 g of 7-(propan-2-yloxy)-3,4-dihydronaphthalen-1(2H)-one in 35 ml of trifluoroacetic acid. The reaction medium is refluxed for 3 hours and is then brought back to ambient temperature. The reaction medium is poured into 100 ml of water and the pH is adjusted to pH 7 by adding sodium carbonate. The mixture is extracted twice with 100 ml of ethyl acetate. The combined organic phases are dried over magnesium sulfate, filtered and evaporated. The residue is purified by flash chromatography on silica gel, elution being carried out with dichloromethane and then a dichloromethane/methanol (9/1) mixture, so as to obtain 346 mg of 8-(propan-2-yloxy)-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one in the form of an orangey-coloured oil.